Cas no 906073-55-0 (3-Piperidinemethanesulfonic acid)

• Product Name: 3-Piperidinemethanesulfonic acid
• CAS No: 906073-55-0
• MF: C₇H₁₂F₃NO₃S
• MW: 247.235291481018
• MDL: MFCD13184094
• CID: 822036
• PubChem ID: 53346605
• Update Time: 2025-04-19

3-Piperidinemethanesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinemethanesulfonic acid
• piperidin-3-ylmethyl trifluoromethanesulfonate
• HT898
• Trifluoro-methanesulfonic acid piperidin-3-ylmethyl ester
• AKOS015897965
• FT-0688645
• DTXSID40693536
• 906073-55-0
• (Piperidin-3-yl)methyl trifluoromethanesulfonate
• AM98509
• 1420826-07-8

• MDL： MFCD13184094
• Inchi： 1S/C7H12F3NO3S/c8-7(9,10)15(12,13)14-5-6-2-1-3-11-4-6/h6,11H,1-5H2
• InChI Key： GCQFYZSWXRTZPR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OCC1CNCCC1

Computed Properties

• Exact Mass: 179.06200
• Monoisotopic Mass: 247.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.261
• PSA: 74.78000
• LogP: 1.28340